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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards associated
with 3-(Cyclohexyloxy)propan-1-amine, in accordance with the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). This document is intended to equip
researchers, scientists, and professionals in drug development with the critical safety
information required for the safe handling, storage, and use of this compound.

GHS Classification and Hazards

3-(Cyclohexyloxy)propan-1-amine (CAS No. 16728-63-5) is classified as a hazardous
chemical according to GHS criteria. The primary hazards identified are acute oral toxicity, skin
corrosion, and respiratory irritation.[1] The GHS classification is summarized in the table below.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ) o H314: Causes severe skin

Skin Corrosion/Irritation Category 1B

burns and eye damage

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o
Single Exposure irritation
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Signal Word: Danger[1]
GHS Pictograms:

e Corrosion

e Health Hazard

o Exclamation Mark

Physicochemical Properties

A summary of the key physicochemical properties of 3-(Cyclohexyloxy)propan-1-amine is
provided below. This information is crucial for understanding the substance's behavior under
various experimental and storage conditions.

Property Value Source
Molecular Formula C9H19NO PubChem[1]
Molecular Weight 157.25 g/mol PubChem[1]
Flash Point 110.3°C ChemicalBook[2]
Vapor Pressure 0.0218 mmHg at 25°C ChemicalBook|[2]

Toxicological Data Summary

While specific quantitative toxicological data such as LD50 values for 3-
(Cyclohexyloxy)propan-1-amine are not readily available in the public domain, the GHS
classification indicates the following toxicological profile.
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Toxicological Endpoint GHS Classification Remarks

o Category 4 (Harmful if Ingestion of this substance can
Acute Oral Toxicity
swallowed) lead to harmful effects.

Direct contact can cause
) ) Category 1B (Causes severe ) ) )
Skin Corrosion ) irreversible damage to the skin
skin burns and eye damage)
and eyes.

Inhalation of vapors or
) o Category 3 (May cause o
Respiratory Irritation ) o aerosols may lead to irritation
respiratory irritation) )
of the respiratory tract.

Experimental Protocols

The following sections describe the general methodologies based on OECD guidelines that are
typically used to determine the GHS hazard classifications for a substance like 3-
(Cyclohexyloxy)propan-1-amine. It is important to note that the specific experimental details
for this particular compound are not publicly available.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is designed to estimate the acute oral toxicity of a substance.
Methodology:

o Test Animals: Typically, a small number of rats (usually females) are used for each step of
the test.

o Dosage: The test substance is administered in a stepwise procedure using a limited number
of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).

o Administration: The substance is administered orally by gavage.

o Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.
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e Endpoint: The classification is determined by the number of animals that show signs of
toxicity or die at specific dose levels.

Skin Corrosion/lrritation - OECD Guideline 404 (Acute
Dermal Irritation/Corrosion)

This test evaluates the potential of a substance to cause skin corrosion or irritation.
Methodology:
o Test Animals: The test is typically performed on albino rabbits.

o Application: A small amount of the test substance (0.5 mL of liquid or 0.5 g of solid) is applied
to a shaved patch of skin.

o Exposure: The substance is held in contact with the skin for a specified period (up to 4
hours).

o Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal. For corrosion, the observation is for irreversible tissue
damage.

» Endpoint: The severity and reversibility of the skin reactions are scored to determine the
classification. A substance is considered corrosive if it causes destruction of skin tissue.

Specific Target Organ Toxicity - Single Exposure
(Respiratory Irritation)

The assessment of respiratory irritation is often based on a combination of evidence, including
human data (if available), animal studies, and other supporting data.

Methodology (based on general principles):
o Test Animals: Studies may involve rodents exposed to the substance via inhalation.

o Exposure: Animals are exposed to various concentrations of the substance as a vapor,
aerosol, or gas for a defined period.
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e Observation: Clinical signs of respiratory irritation are observed, which may include changes
in breathing patterns, nasal discharge, and histopathological examination of the respiratory
tract.

o Endpoint: Evidence of functional and/or morphological changes in the respiratory tract that
are indicative of irritation determines the classification.

GHS Hazard Communication Workflow

The following diagram illustrates the logical workflow from hazard identification to the
communication of these hazards through labels and safety data sheets (SDS) as mandated by
the GHS.
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Caption: GHS Hazard Communication Workflow for a Chemical Substance.

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety assessment. Always refer to the most current Safety
Data Sheet (SDS) for 3-(Cyclohexyloxy)propan-1-amine before handling or using this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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